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Compound of Interest

Compound Name: ER-464195-01
CAS No.: 859218-37-4
Cat. No.: B15279959

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

ER-464195-01 is a potent and orally active small molecule inhibitor of the interaction between
Calreticulin (CRT) and integrin a subunits. By disrupting this interaction, ER-464195-01
effectively suppresses the adhesiveness of leukocytes, such as T cells and neutrophils, which
plays a crucial role in inflammatory responses. These characteristics make ER-464195-01 a
promising therapeutic candidate for inflammatory bowel disease (IBD) and other inflammatory
conditions.

This document provides detailed application notes and protocols for the solubility and use of
ER-464195-01 in various experimental settings.

Physicochemical and Solubility Data

ER-464195-01 is available as a hydrochloride salt with the following properties:
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Property Value
Chemical Formula C23H39CIN2
Molecular Weight 379.03 g/mol

1-propyl-4-(2-(3,3,5,5-

IUPAC Name tetramethylcyclohexyl)phenyl)piperazine
hydrochloride
CAS Number 859218-37-4 (HCI salt)

Solubility in DMSO

The solubility of ER-464195-01 in dimethyl sulfoxide (DMSO) has been determined to be 10
mM.

Solvent Solubility

DMSO 10 mM

Biological Activity

ER-464195-01 functions by inhibiting the binding of Calreticulin (CRT) to the cytoplasmic tails
of integrin a subunits (ITGAs). This interaction is a key step in the activation of integrins on the
surface of leukocytes, which is necessary for their adhesion to the vascular endothelium and
subsequent infiltration into inflamed tissues. By blocking this interaction, ER-464195-01
reduces leukocyte adhesion and mitigates the inflammatory cascade.

Signaling Pathway

The following diagram illustrates the signaling pathway inhibited by ER-464195-01.
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Caption: Inhibition of Calreticulin-Integrin a interaction by ER-464195-01.
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Experimental Protocols
Protocol 1: Preparation of ER-464195-01 Stock and
Working Solutions in DMSO

This protocol describes the preparation of a 10 mM stock solution of ER-464195-01 in DMSO
and its subsequent dilution to working concentrations.

Materials:

ER-464195-01 HCI| (MW: 379.03 g/mol )

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes
Procedure:

o Stock Solution Preparation (10 mM): a. Weigh out 3.79 mg of ER-464195-01 HCI. b. Add 1
mL of anhydrous DMSO to the vial containing the compound. c. Vortex thoroughly until the
compound is completely dissolved. d. Store the 10 mM stock solution at -20°C in small
aliquots to avoid repeated freeze-thaw cycles.

o Working Solution Preparation: a. Thaw an aliquot of the 10 mM stock solution at room
temperature. b. Dilute the stock solution to the desired final concentration using the
appropriate cell culture medium or buffer for your experiment. For example, to prepare a 10
MM working solution in 1 mL of medium, add 1 pL of the 10 mM stock solution to 999 pL of
medium. c. Mix well by gentle pipetting or vortexing. d. Use the working solution immediately.
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» To cite this document: BenchChem. [Application Notes and Protocols: ER-464195-01].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15279959/docs#application-notes-and-protocols-er-
464195-01]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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